Cas no 2680901-62-4 (tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate)

Tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate is a protected indole derivative featuring a bromo substituent at the 5-position and a tert-butyl carbamate group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The bromo group enables further functionalization via cross-coupling reactions, while the carbamate protection enhances stability during synthetic manipulations. Its rigid indole core and well-defined substitution pattern make it valuable for constructing complex heterocyclic systems. The tert-butyloxycarbonyl (Boc) group can be selectively deprotected under mild acidic conditions, offering controlled reactivity in multi-step syntheses. This reagent is commonly employed in medicinal chemistry and drug discovery research.
tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate structure
2680901-62-4 structure
Product Name:tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate
CAS No:2680901-62-4
MF:C17H23BrN2O2
MW:367.280723810196
CID:5628304
PubChem ID:165933266
Update Time:2025-08-05

tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2680901-62-4
    • tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
    • EN300-28300578
    • tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate
    • Inchi: 1S/C17H23BrN2O2/c1-16(2,3)22-15(21)20-17(4,5)9-11-10-19-14-7-6-12(18)8-13(11)14/h6-8,10,19H,9H2,1-5H3,(H,20,21)
    • InChI Key: XBBJKWMXBZQIHH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=CN2)CC(C)(C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 366.09429g/mol
  • Monoisotopic Mass: 366.09429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 54.1Ų

tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28300578-1g
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
2680901-62-4
1g
$1515.0 2023-09-07
Enamine
EN300-28300578-5g
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
2680901-62-4
5g
$4391.0 2023-09-07
Enamine
EN300-28300578-10g
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
2680901-62-4
10g
$6512.0 2023-09-07
Enamine
EN300-28300578-0.05g
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
2680901-62-4 95.0%
0.05g
$1272.0 2025-03-19
Enamine
EN300-28300578-0.1g
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
2680901-62-4 95.0%
0.1g
$1332.0 2025-03-19
Enamine
EN300-28300578-0.25g
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
2680901-62-4 95.0%
0.25g
$1393.0 2025-03-19
Enamine
EN300-28300578-0.5g
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
2680901-62-4 95.0%
0.5g
$1453.0 2025-03-19
Enamine
EN300-28300578-1.0g
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
2680901-62-4 95.0%
1.0g
$1515.0 2025-03-19
Enamine
EN300-28300578-2.5g
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
2680901-62-4 95.0%
2.5g
$2969.0 2025-03-19
Enamine
EN300-28300578-5.0g
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
2680901-62-4 95.0%
5.0g
$4391.0 2025-03-19

Additional information on tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate

Research Brief on tert-Butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate (CAS: 2680901-62-4)

The compound tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate (CAS: 2680901-62-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate as a key intermediate in the synthesis of indole-based small molecules. Indole derivatives are known for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities. The presence of a bromo substituent at the 5-position of the indole ring enhances the compound's reactivity, making it a versatile building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate via a multi-step procedure involving palladium-catalyzed cross-coupling reactions. The compound was subsequently used to generate a library of novel indole derivatives, which were screened for their inhibitory activity against various kinase targets. Preliminary results indicated promising activity against specific kinases implicated in cancer progression.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as a precursor for the development of protease inhibitors. The researchers utilized tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate to synthesize a series of analogs, which were evaluated for their ability to inhibit viral proteases. The findings suggested that certain analogs exhibited potent inhibitory effects, paving the way for further optimization and preclinical studies.

Beyond its applications in drug discovery, tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate has also been investigated for its role in chemical biology. A recent publication in ACS Chemical Biology described the use of this compound as a molecular probe to study protein-ligand interactions. The bromoindole moiety was found to selectively bind to specific protein domains, providing insights into the structural basis of ligand recognition.

In conclusion, tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate (CAS: 2680901-62-4) represents a valuable tool in medicinal chemistry and chemical biology. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a compound of significant interest for future research. Further studies are warranted to fully elucidate its pharmacological profile and explore its utility in drug development.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd